Cas no 158898-57-8 (2-amino-3,4,6-trifluorobenzenethiol hydrochloride)

• Product Name: 2-amino-3,4,6-trifluorobenzenethiol hydrochloride
• CAS No: 158898-57-8
• MF: C₆H₅ClF₃NS
• MW: 215.623809576035
• CID: 1106985
• PubChem ID: 11390282
• Update Time: 2025-04-20

2-amino-3,4,6-trifluorobenzenethiol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,4,6-trifluorobenzenethiol hydrochloride
• Benzenethiol, 2-amino-3,4,6-trifluoro-, hydrochloride
• 2-amino-3,4,6-trifluorobenzenethiol;hydrochloride
• amino-3,4,6-trifluoro-benzenethiol hydrochloride
• RREODNYNAPILHF-UHFFFAOYSA-N
• 158898-57-8
• 2-amino-3,4,6-trifluoro-benzenethiol Hydrochloride
• DTXSID00464385
• SCHEMBL443790
• 2-amino-3,4,6-trifluorothiophenol hydrochloride

• Inchi： 1S/C6H4F3NS.ClH/c7-2-1-3(8)6(11)5(10)4(2)9;/h1,11H,10H2;1H
• InChI Key： RREODNYNAPILHF-UHFFFAOYSA-N
• SMILES： Cl.SC1C(=CC(=C(C=1N)F)F)F

Computed Properties

• Exact Mass: 214.97845
• Monoisotopic Mass: 214.9783325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 26.02